Cas no 90004-78-7 (1-BRomo-5-chloro-2-methoxy-4-methylbenzene)

• Product Name: 1-BRomo-5-chloro-2-methoxy-4-methylbenzene
• CAS No: 90004-78-7
• MF: C₈H₈BrClO
• MW: 235.505520820618
• CID: 4664444
• Update Time: 2025-06-27

1-BRomo-5-chloro-2-methoxy-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-BRomo-5-chloro-2-methoxy-4-methylbenzene

• Inchi： 1S/C8H8BrClO/c1-5-3-8(11-2)6(9)4-7(5)10/h3-4H,1-2H3
• InChI Key： VNVDQXCPLJZIAI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=CC=1OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2

Additional information on 1-BRomo-5-chloro-2-methoxy-4-methylbenzene

Introduction to 1-Bromo-5-chloro-2-methoxy-4-methylbenzene (CAS No. 90004-78-7)

1-Bromo-5-chloro-2-methoxy-4-methylbenzene (CAS No. 90004-78-7) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom, a chlorine atom, a methoxy group, and a methyl group attached to a benzene ring. The combination of these functional groups imparts specific chemical and physical properties that make it valuable for various applications.

The molecular formula of 1-Bromo-5-chloro-2-methoxy-4-methylbenzene is C₉H₉BrClO, and its molecular weight is approximately 233.53 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, chlorination, methylation, and methoxylation of benzene derivatives. These synthetic pathways are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In the realm of pharmaceutical research, 1-Bromo-5-chloro-2-methoxy-4-methylbenzene serves as an important intermediate in the synthesis of various bioactive molecules. Its reactivity and functional group diversity make it a valuable starting material for the development of novel drugs and therapeutic agents. Recent studies have explored its potential as a precursor in the synthesis of antiviral, anticancer, and anti-inflammatory compounds. For instance, researchers at the University of California have reported the use of this compound in the synthesis of a new class of antiviral agents that show promising activity against RNA viruses.

The physical properties of 1-Bromo-5-chloro-2-methoxy-4-methylbenzene, such as its melting point (approximately 65°C) and boiling point (around 230°C), are crucial for its handling and storage. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. Its solubility in common organic solvents like dichloromethane, ethyl acetate, and acetone makes it easy to handle in various synthetic protocols.

In materials science, 1-Bromo-5-chloro-2-methoxy-4-methylbenzene has found applications in the development of advanced materials with unique properties. For example, it can be used as a building block for the synthesis of conjugated polymers with tunable electronic and optical properties. These polymers have potential applications in organic electronics, photovoltaic devices, and sensors. A recent study published in the Journal of Materials Chemistry A demonstrated the use of this compound to synthesize a novel conjugated polymer with enhanced charge transport properties.

The environmental impact of 1-Bromo-5-chloro-2-methoxy-4-methylbenzene is an important consideration for its industrial use. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to minimize any potential environmental risks. Researchers are actively investigating more sustainable synthetic routes to reduce the environmental footprint associated with its production.

In conclusion, 1-Bromo-5-chloro-2-methoxy-4-methylbenzene (CAS No. 90004-78-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers working in chemical synthesis, pharmaceutical development, and materials science. Ongoing research continues to uncover new applications and optimize existing synthetic methods, further solidifying its importance in these fields.